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Compound of Interest

Compound Name: Candidone

Cat. No.: B3334416 Get Quote

Disclaimer: The term "Candidone" did not yield specific results for a chemical compound. The

following guidance is based on the assumption that the user is inquiring about the safe

handling of the yeast Candida albicans in a laboratory setting. Candida albicans is a Biosafety

Level 2 (BSL-2) organism, and all procedures should be conducted in accordance with

institutional and national safety guidelines.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with Candida albicans. It outlines the necessary

personal protective equipment (PPE), handling procedures, and disposal plans to ensure a

safe laboratory environment.

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against exposure to Candida albicans. The following

table summarizes the required PPE for various laboratory activities.
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Activity Gloves
Lab
Coat/Gown

Eye Protection
Respiratory
Protection

General

Laboratory Work
Required Required Required

Not generally

required

Procedures with

Aerosol Risk
Required Required Required

Required (N95 or

higher)

Handling Spills Required Required Required
Required (N95 or

higher)

Centrifugation Required Required Required
Not generally

required

Experimental Protocols
Working Safely with Candida albicans (BSL-2)

This standard operating procedure outlines the essential steps for handling Candida albicans to

minimize the risk of exposure and contamination.

1. Engineering Controls:

All procedures that may generate aerosols or splashes, such as pipetting, vortexing, and

sonicating, must be performed within a certified Class II Biological Safety Cabinet (BSC).[1]

Use sealed centrifuge rotors or safety cups to prevent aerosolization during centrifugation.[1]

Vacuum lines must be protected with an in-line HEPA filter and a disinfectant trap.[1]

2. Handling Procedures:

Always wear appropriate PPE as detailed in the table above.

Avoid creating splashes or aerosols.

Use plastic serological pipettes and pipette aids; mouth pipetting is strictly prohibited.
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Minimize the use of sharps. If their use is unavoidable, take extra precautions.

Keep laboratory doors closed when work is in progress.

Limit access to the laboratory to trained personnel only.[1]

3. Spill Response:

In case of a spill, immediately notify others in the area and isolate the spill.

Don appropriate PPE before cleaning the spill.

Cover the spill with absorbent material and apply a suitable disinfectant (e.g., 10% bleach

solution) for the appropriate contact time (e.g., 20 minutes).[1]

Collect the absorbed material and dispose of it as biohazardous waste.

4. Decontamination and Disposal:

All cultures, stocks, and other regulated waste must be decontaminated before disposal,

typically by autoclaving.

Work surfaces must be decontaminated with a suitable disinfectant at the end of each work

session and after any spill.[1]

Contaminated materials for disposal should be placed in clearly labeled biohazard bags or

containers.

Follow all local, state, and federal regulations for the disposal of biohazardous waste.[2][3]

Workflow for Handling Candida albicans
The following diagram illustrates the standard workflow for handling Candida albicans in a

laboratory setting, from preparation to disposal.
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Caption: Workflow for Handling Candida albicans
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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